2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one

• Molecular Formula: C17H8F5NO3
• Molecular Weight: 369.24 g/mol
• IUPAC Name: (4Z)-2-(4-methoxyphenyl)-4-[(2,3,4,5,6-pentafluorophenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C17H8F5NO3/c1-25-8-4-2-7(3-5-8)16-23-10(17(24)26-16)6-9-11(18)13(20)15(22)14(21)12(9)19/h2-6H,1H3/b10-6-
• InChI Key: CUTQMPDWWQRTTJ-POHAHGRESA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=N/C(=C\C3=C(C(=C(C(=C3F)F)F)F)F)/C(=O)O2
• SMILES: COC1=CC=C(C=C1)C2=NC(=CC3=C(C(=C(C(=C3F)F)F)F)F)C(=O)O2

Description

2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one, also known as PFB-OMe, is a synthetic compound with potential applications in scientific research. This compound belongs to the class of oxazoles, which are heterocyclic compounds containing an oxygen and nitrogen atom in a five-membered ring. PFB-OMe has gained attention in the scientific community due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one is not fully understood. However, studies have shown that it can selectively bind to certain proteins and nucleic acids, which may contribute to its various biological activities. 2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one has also been shown to inhibit the activity of certain enzymes, which may contribute to its anti-inflammatory and antitumor properties.
Biochemical and Physiological Effects:
2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, which may contribute to its anti-inflammatory properties. 2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one has also been shown to induce apoptosis in cancer cells, which may contribute to its antitumor properties. Additionally, 2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one has been shown to exhibit antibacterial activity against certain bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one in lab experiments is its ability to selectively bind to certain proteins and nucleic acids, which may allow for more targeted research. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several potential future directions for research involving 2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one. One direction is to further investigate its potential as a fluorescent probe in biological imaging. Another direction is to explore its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of 2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one involves the reaction of 4-methoxyphenyl hydrazine with 2,3,4,5,6-pentafluorobenzaldehyde in the presence of acetic acid. The resulting product is then subjected to cyclization to form the oxazole ring. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, antitumor, and antibacterial properties. 2-(4-methoxyphenyl)-4-(2,3,4,5,6-pentafluorobenzylidene)-1,3-oxazol-5(4H)-one has also been studied for its potential as a fluorescent probe in biological imaging due to its ability to selectively bind to proteins and nucleic acids.